Propargyl-PEG10-t-butyl ester
Propargyl-PEG10-t-butyl ester
Propargyl-PEG10-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage.
Brand Name:
Vulcanchem
CAS No.:
2055022-22-3
VCID:
VC0540291
InChI:
InChI=1S/C28H52O12/c1-5-7-30-9-11-32-13-15-34-17-19-36-21-23-38-25-26-39-24-22-37-20-18-35-16-14-33-12-10-31-8-6-27(29)40-28(2,3)4/h1H,6-26H2,2-4H3
SMILES:
O=C(OC(C)(C)C)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCC#C
Molecular Formula:
C28H52O12
Molecular Weight:
580.712
Propargyl-PEG10-t-butyl ester
CAS No.: 2055022-22-3
Inhibitors
VCID: VC0540291
Molecular Formula: C28H52O12
Molecular Weight: 580.712
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2055022-22-3 |
|---|---|
| Product Name | Propargyl-PEG10-t-butyl ester |
| Molecular Formula | C28H52O12 |
| Molecular Weight | 580.712 |
| IUPAC Name | Propargyl-PEG10-t-butyl ester |
| Standard InChI | InChI=1S/C28H52O12/c1-5-7-30-9-11-32-13-15-34-17-19-36-21-23-38-25-26-39-24-22-37-20-18-35-16-14-33-12-10-31-8-6-27(29)40-28(2,3)4/h1H,6-26H2,2-4H3 |
| Standard InChIKey | AQCJITMVJIOAQF-UHFFFAOYSA-N |
| SMILES | O=C(OC(C)(C)C)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCC#C |
| Appearance | Solid powder |
| Description | Propargyl-PEG10-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Propargyl-PEG10-t-butyl ester |
| Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
| Last Modified | Aug 20 2021 |
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